Cas no 61337-88-0 (1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine)

• Product Name: 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine
• CAS No: 61337-88-0
• MF: C₁₇H₁₈N₄
• MW: 278.351623058319
• CID: 500905
• PubChem ID: 9864066
• Update Time: 2025-06-23

1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-2-phenylpiperazin-1-yl)nicotinonitrile
• 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine
• 1-(3-CYANOPYRIDYL-2)-2-PHENYL-4-METHYLPYPERAZINE
• 3-Pyridinecarbonitrile, 2-(4-methyl-2-phenyl-1-piperazinyl)-
• 2-(4-methyl-2-phenylpiperazin-1-yl)pyridine-3-carbonitrile
• 2-(4-Methyl-2-phenyl-1-piperazinyl)-3-pyridinecarbonitrile
• 2-(4-Methyl-2-phenylpiperazin-1-yl)-3-cyanopyridine
• DTXSID40432063
• Z281815424
• SCHEMBL1711576
• 61337-88-0
• AKOS000181887
• AKOS022175343
• 3-Pyridinecarbonitrile, 2-(4-methyl-2-phenyl-1-piperazinyl)-; 2-(4-Methyl-2-phenyl-1-piperazinyl)-3-pyridinecarbonitrile; 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine; 2-(4-Methyl-2-phenylpiperazin-1-yl)-3-cyanopyridine; 2-(4-Methyl-2-phenylpiperazin-1-yl)pyridine-3-carbonitrile

• Inchi： 1S/C17H18N4/c1-20-10-11-21(17-15(12-18)8-5-9-19-17)16(13-20)14-6-3-2-4-7-14/h2-9,16H,10-11,13H2,1H3
• InChI Key： DHUHYBBSQWQGSN-UHFFFAOYSA-N
• SMILES： N1(C2C(C#N)=CC=CN=2)CCN(C)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.15300
• Monoisotopic Mass: 278.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-67 ºC
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• PSA: 43.16000
• LogP: 2.44928

Additional information on 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine

1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine: A Comprehensive Overview

The compound with CAS No 61337-88-0, commonly referred to as 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, applications, and recent advancements in research.

1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine is a heterocyclic compound characterized by a piperazine ring fused with a pyridine moiety. The piperazine ring is a six-membered ring containing two nitrogen atoms, which contributes to its versatility in chemical reactions. The presence of the cyano group (-CN) at the 3-position of the pyridine ring adds to its reactivity and selectivity in various reactions. Additionally, the methyl group (-CH₃) at position 4 and the phenyl group (-C₆H₅) at position 2 further enhance its structural complexity and functional diversity.

Recent studies have highlighted the importance of 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine in drug discovery and development. Its ability to act as a building block for more complex molecules has made it a valuable intermediate in organic synthesis. Researchers have explored its potential as an antagonist or agonist for various receptors, making it a promising candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer.

The synthesis of 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine involves a series of well-defined steps that ensure high purity and yield. The process typically begins with the preparation of the pyridine derivative, followed by the introduction of the cyano group at the 3-position. Subsequent steps involve cyclization to form the piperazine ring and functionalization at specific positions to achieve the desired substitution pattern.

One of the most exciting developments in recent years is the use of 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine in medicinal chemistry for designing bioactive molecules. Its ability to modulate enzyme activity and receptor binding has led to its application in developing novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 1-(3-Cyano-2-pyridyl)-4-methyl-2-phenylpiperazine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

The demand for CAS No 61337-88-0 has increased significantly due to its diverse applications across industries. Pharmaceutical companies are particularly interested in this compound as it serves as a versatile scaffold for drug development. Its ability to undergo further modifications allows chemists to tailor its properties for specific therapeutic targets.

In conclusion, 1-(3-Cyano-2-pyridyl)-4-methyl-2-phencylpiperazine (CAS No 61337-88-) is a multifaceted compound with immense potential in various fields. From drug discovery to materials science, its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing science and technology.